Cas no 77191-07-2 (1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-2,2,4,5,5-pentamethyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-2,2,4,5,5-pentamethyl-
• CAS No: 77191-07-2
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 536525
• PubChem ID: 13474725
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-2,2,4,5,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-2,2,4,5,5-pentamethyl-
• 2,2,4,5,5-pentamethyl-1H-pyrrole-3-carbaldehyde
• DTXSID50541731
• 77191-07-2
• SCHEMBL11192304
• 2,2,4,5,5-Pentamethyl-2,5-dihydro-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C10H17NO/c1-7-8(6-12)10(4,5)11-9(7,2)3/h6,11H,1-5H3
• InChI Key： KQCAARBOQRQIKO-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(C)(C)NC1(C)C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų